Cas no 758-12-3 (Acetic Acid-d)

• Product Name: Acetic Acid-d
• CAS No: 758-12-3
• MF: C₂H₄O₂
• MW: 61.0581226348877
• MDL: MFCD00051050
• CID: 566972
• PubChem ID: 24849163
• Update Time: 2025-04-19

Acetic Acid-d Chemical and Physical Properties

Names and Identifiers

• Acetic (2H)acid
• Acetic acid-d
• acetic acid,[bis(N,N-diisopropylamino)phosphino]methyl ester
• Acetic acid,[bis[bis(1-methylethyl)amino]phosphino]-,methyl ester
• acetic acid-d1
• monodeuterated acetic acid
• Monodeuteroacetic acid
• Acetic(2H)acid
• DTXSID70997190
• 758-12-3
• AKOS015892954
• MFCD00051050
• F87420
• EINECS 212-059-1
• A0636
• deuterio acetate
• Acetic (acid-d)
• Acetic acid-d, 99 atom % D
• ethan(?H)oic acid
• (O-~2~H)Acetic acid
• Acetic Acid-?d
• CH3COOD
• QTBSBXVTEAMEQO-DYCDLGHISA-N
• ETHAN((2)H)OIC ACID
• ACETIC ACID-D (D, 98%)
• Acetic Acid-d

• MDL： MFCD00051050
• Inchi： 1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i/hD
• InChI Key： QTBSBXVTEAMEQO-DYCDLGHISA-N
• SMILES： O([2H])C(C)=O

Computed Properties

• Exact Mass: 61.02740
• Monoisotopic Mass: 61.027406112g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 31
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.059 g/mL at 25 °C(lit.)
• Melting Point: 15-16 °C (lit.)
• Boiling Point: 116-117 °C ((lit.))
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• Refractive Index: n20/D 1.3715(lit.)
• PH: 2.5 (50g/l, H2O, 20℃)
• PSA: 37.30000
• LogP: 0.09090
• Vapor Pressure: 11.4 mmHg
• Solubility: It can be miscible with water \ ethanol and ether
• Sensitiveness: Easily absorb moisture

Acetic Acid-d Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2789 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-35
• Safety Instruction： S23; S26; S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Explosive Limit：4-19.9%(V)
• Safety Term：8
• Packing Group：II
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters